Cas no 1337107-43-3 (3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine)

• Product Name: 3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine
• CAS No: 1337107-43-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6598773
• PubChem ID: 116987160
• Update Time: 2025-11-07

3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine
• 1337107-43-3
• 3-[(3-methyl-1-benzofuran-2-yl)methyl]pyrrolidine
• EN300-1794884

• Inchi： 1S/C14H17NO/c1-10-12-4-2-3-5-13(12)16-14(10)8-11-6-7-15-9-11/h2-5,11,15H,6-9H2,1H3
• InChI Key： BRWQEQZGQAIMJR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CC1CNCC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine

Research Brief on 3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine (CAS: 1337107-43-3) in Chemical Biology and Pharmaceutical Applications

The compound 3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine (CAS: 1337107-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are pivotal in medicinal chemistry. The benzofuran moiety, combined with the pyrrolidine ring, offers a versatile scaffold for the development of bioactive molecules. Researchers have explored its potential as a modulator of various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

One of the most promising aspects of 3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine is its application in central nervous system (CNS) drug discovery. Preliminary in vitro and in vivo studies suggest that derivatives of this compound exhibit neuroprotective effects and may serve as potential candidates for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point of these investigations.

In addition to its CNS applications, recent research has also explored the compound's antimicrobial properties. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, making it a candidate for the development of new antimicrobial agents. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production, addressing previous challenges related to scalability and environmental impact.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research aims to address these gaps, with a particular focus on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(3-methyl-1-benzofuran-2-yl)methylpyrrolidine represents a compelling area of research with broad implications for drug discovery and development. Its multifunctional scaffold and diverse biological activities position it as a valuable tool for addressing unmet medical needs. Future studies will likely focus on expanding its therapeutic potential and optimizing its properties for clinical use.